Cas no 2229538-88-7 (3-{2-(methoxymethyl)oxan-2-yloxy}-3-methylazetidine)

• Product Name: 3-{2-(methoxymethyl)oxan-2-yloxy}-3-methylazetidine
• CAS No: 2229538-88-7
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 6536670
• PubChem ID: 165634704
• Update Time: 2025-07-19

3-{2-(methoxymethyl)oxan-2-yloxy}-3-methylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-{2-(methoxymethyl)oxan-2-yloxy}-3-methylazetidine
• 2229538-88-7
• 3-{[2-(methoxymethyl)oxan-2-yl]oxy}-3-methylazetidine
• EN300-1990262

• Inchi： 1S/C11H21NO3/c1-10(7-12-8-10)15-11(9-13-2)5-3-4-6-14-11/h12H,3-9H2,1-2H3
• InChI Key： IRQMSJLPOQXQCM-UHFFFAOYSA-N
• SMILES： O(C1(COC)CCCCO1)C1(C)CNC1

Computed Properties

• Exact Mass: 215.15214353g/mol
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 39.7Ų

Additional information on 3-{2-(methoxymethyl)oxan-2-yloxy}-3-methylazetidine

Recent Advances in the Study of 3-{2-(methoxymethyl)oxan-2-yloxy}-3-methylazetidine (CAS: 2229538-88-7)

The compound 3-{2-(methoxymethyl)oxan-2-yloxy}-3-methylazetidine (CAS: 2229538-88-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azetidine ring and oxane-derived side chain, has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule inhibitors and modulators of biological pathways.

Recent studies have focused on the synthesis and optimization of 3-{2-(methoxymethyl)oxan-2-yloxy}-3-methylazetidine, with an emphasis on improving its pharmacokinetic properties and target specificity. Researchers have employed advanced synthetic methodologies, including asymmetric catalysis and green chemistry approaches, to achieve high yields and enantiomeric purity. These efforts are critical for ensuring the compound's suitability for preclinical and clinical development.

In vitro and in vivo studies have demonstrated that 3-{2-(methoxymethyl)oxan-2-yloxy}-3-methylazetidine exhibits potent activity against specific biological targets, such as G protein-coupled receptors (GPCRs) and enzymes involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound acts as a selective antagonist for a subset of GPCRs, highlighting its potential as a therapeutic agent for conditions like chronic pain and autoimmune disorders.

Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions between 3-{2-(methoxymethyl)oxan-2-yloxy}-3-methylazetidine and its targets. These findings are instrumental in guiding the design of derivatives with enhanced efficacy and reduced off-target effects. The integration of machine learning algorithms in SAR analysis has further accelerated the identification of optimal structural modifications.

Despite these advancements, challenges remain in the development of 3-{2-(methoxymethyl)oxan-2-yloxy}-3-methylazetidine as a viable drug candidate. Issues such as metabolic stability, bioavailability, and potential toxicity need to be addressed through rigorous preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and translate the compound's potential into clinical applications.

In conclusion, 3-{2-(methoxymethyl)oxan-2-yloxy}-3-methylazetidine (CAS: 2229538-88-7) represents a promising scaffold for drug discovery, with ongoing research shedding light on its therapeutic potential and mechanistic underpinnings. Continued exploration of its pharmacological properties and optimization strategies will be crucial for its successful integration into the pharmaceutical pipeline.